N-(4-chloro-3-nitrophenyl)-2-hydroxybenzamide

• IUPAC Name: N-(4-chloro-3-nitrophenyl)-2-hydroxybenzamide
• InChI: InChI=1S/C13H9ClN2O4/c14-10-6-5-8(7-11(10)16(19)20)15-13(18)9-3-1-2-4-12(9)17/h1-7,17H,(H,15,18)
• InChI Key: WIOATIZNIWMZNX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC(=C(C=C2)Cl)[N+](=O)[O-])O
• Molecular Formula: C13H9ClN2O4
• Molecular Weight: 292.67 g/mol

Description

N-(4-chloro-3-nitrophenyl)-2-hydroxybenzamide, also known as CNPHB, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. Its unique chemical structure and properties make it a promising candidate for research and development.

Mechanism of Action

The mechanism of action of N-(4-chloro-3-nitrophenyl)-2-hydroxybenzamide varies depending on its application. In cancer therapy, N-(4-chloro-3-nitrophenyl)-2-hydroxybenzamide has been found to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation. In herbicide use, N-(4-chloro-3-nitrophenyl)-2-hydroxybenzamide inhibits the activity of enzymes involved in the synthesis of essential amino acids in plants. In pollutant sensing, N-(4-chloro-3-nitrophenyl)-2-hydroxybenzamide selectively binds to certain pollutants, causing a change in its optical properties that can be detected.
Biochemical and Physiological Effects:
N-(4-chloro-3-nitrophenyl)-2-hydroxybenzamide has been found to have various biochemical and physiological effects depending on its application. In cancer therapy, N-(4-chloro-3-nitrophenyl)-2-hydroxybenzamide has been found to induce apoptosis (programmed cell death) in cancer cells. In herbicide use, N-(4-chloro-3-nitrophenyl)-2-hydroxybenzamide inhibits the growth of weeds by disrupting the synthesis of essential amino acids. In pollutant sensing, N-(4-chloro-3-nitrophenyl)-2-hydroxybenzamide selectively binds to certain pollutants, causing a change in its optical properties that can be detected.

Advantages and Limitations for Lab Experiments

The advantages of using N-(4-chloro-3-nitrophenyl)-2-hydroxybenzamide in lab experiments include its unique chemical structure and properties, which make it a promising candidate for research and development. Its ability to selectively bind to certain targets makes it a useful tool for studying various biochemical and physiological processes. However, the limitations of using N-(4-chloro-3-nitrophenyl)-2-hydroxybenzamide in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action and potential applications.

Future Directions

There are several future directions for research on N-(4-chloro-3-nitrophenyl)-2-hydroxybenzamide. In medicine, further studies are needed to fully understand its anti-cancer properties and potential use in cancer therapy. In agriculture, further research is needed to optimize its use as a herbicide and minimize its potential impact on the environment. In environmental science, further research is needed to fully understand its potential use as a pollutant sensor and its selectivity for certain pollutants. Overall, the unique properties of N-(4-chloro-3-nitrophenyl)-2-hydroxybenzamide make it a promising candidate for further research and development in various fields.

Synthesis Methods

N-(4-chloro-3-nitrophenyl)-2-hydroxybenzamide can be synthesized through a multi-step process involving the reaction of 4-chloro-3-nitroaniline with 2-hydroxybenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain N-(4-chloro-3-nitrophenyl)-2-hydroxybenzamide in its pure form.

Scientific Research Applications

N-(4-chloro-3-nitrophenyl)-2-hydroxybenzamide has been studied extensively for its potential applications in various fields such as medicine, agriculture, and environmental science. In medicine, N-(4-chloro-3-nitrophenyl)-2-hydroxybenzamide has been investigated for its anti-inflammatory and anti-cancer properties. It has been found to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy. In agriculture, N-(4-chloro-3-nitrophenyl)-2-hydroxybenzamide has been studied for its potential use as a herbicide due to its ability to inhibit the growth of weeds. In environmental science, N-(4-chloro-3-nitrophenyl)-2-hydroxybenzamide has been investigated for its potential use as a pollutant sensor due to its ability to selectively bind to certain pollutants.